Cas no 2097964-76-4 ((1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2097964-76-4
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5046688
• Update Time: 2025-11-01

(1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-((1-propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• [1-[(1-propylpiperidin-2-yl)methyl]triazol-4-yl]methanol
• (1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

• Inchi： 1S/C12H22N4O/c1-2-6-15-7-4-3-5-12(15)9-16-8-11(10-17)13-14-16/h8,12,17H,2-7,9-10H2,1H3
• InChI Key： SFUWMBPEQWKATO-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC2CCCCN2CCC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• XLogP3: 0.6
• Topological Polar Surface Area: 54.2

Additional information on (1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

Introduction to (1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2097964-76-4)

(1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2097964-76-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for the development of new therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of (1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol is notable for its combination of a piperidine ring and a triazole moiety. The piperidine ring is a common structural element in many bioactive compounds due to its ability to form stable complexes with various biological targets. The triazole moiety, on the other hand, is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of these functional groups in a single molecule suggests that (1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol may exhibit multiple pharmacological effects.

The synthesis of (1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol can be achieved through various methodologies. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method for the formation of 1,2,3-triazoles. This reaction typically proceeds via the coupling of an azide and an alkyne in the presence of a copper catalyst. The resulting triazole ring can then be further functionalized to introduce the piperidine moiety and the methanol group. Recent advancements in click chemistry have made this synthesis more efficient and scalable, making it suitable for large-scale production.

In terms of biological properties, preliminary studies have shown that (1-((1-Propylpiperidin-2-yl)methyl)-1H-1,2,3-triazol-4-y l)methanol exhibits promising activity against various pathogens. For instance, it has been reported to have potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients. Additionally, the compound has demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. These findings suggest that (1-( (1 -Prop ylp iper idin - 2 - yl )m eth yl ) - 1 H - 1 , 2 , 3 - tr iaz ol - 4 - yl )m eth an ol could be a valuable lead compound for the development of new antimicrobial agents.

Beyond its antimicrobial properties, (1-( ( 1 -Pr op ylp ip er id in - 2 - yl )m eth yl ) - 1 H - 1 , 2 , 3 - tr iaz ol - 4 - yl )m eth an ol has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity may be attributed to its ability to modulate key signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-kB) pathway.

The potential therapeutic applications of (1-( ( 1 -Pr op ylp ip er id in - 2 - yl )m eth yl ) - 1 H - 1 , 2 , 3 - tr iaz ol - 4 - yl )m eth an ol are not limited to infectious diseases and inflammation. Recent research has also explored its neuroprotective effects. Studies have shown that it can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that (1-( ( 1 -Pr op ylp ip er id in - 2 - yl )m eth yl ) - 1 H - 1 , 2 , 3 - tr iaz ol - 4 - yl )m eth an ol may have potential as a neuroprotective agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, (bolded text here) is a multifaceted compound with a diverse range of biological activities. Its unique chemical structure combines elements from both piperidine and triazole moieties, endowing it with potent antimicrobial, anti-inflammatory, and neuroprotective properties. Ongoing research continues to uncover new aspects of its pharmacological profile and potential therapeutic applications. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for various diseases.